Cas no 2171241-11-3 (2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 2171241-11-3
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6015244
• PubChem ID: 165809247
• Update Time: 2025-06-08

2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• 2171241-11-3
• 2-chloro-6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid
• EN300-1517610

• Inchi： 1S/C27H25ClN2O5/c1-15(2)24(25(31)29-22-13-7-12-21(28)23(22)26(32)33)30-27(34)35-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-13,15,20,24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： KMFDFSIVUPESAI-DEOSSOPVSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

Compound CAS No. 2171241-11-3: A Comprehensive Overview

The compound with CAS No. 2171241-11-3, known as 2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzoic acid backbone, a chloro substituent, and a fluorenylmethoxycarbonyl (Fmoc) group attached to a branched amino acid moiety. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The Fmoc group, in particular, has been extensively used in peptide synthesis due to its excellent protecting properties under mild conditions. This compound's structure suggests that it could serve as a valuable intermediate in the synthesis of more complex molecules, potentially contributing to the creation of novel drugs or bioactive agents.

The stereochemistry at the (2S) position of the butanamide moiety adds another layer of complexity to this compound. Stereoisomerism is crucial in pharmaceutical chemistry, as it can significantly influence the molecule's bioavailability and efficacy. The (S)-configuration may impart specific interactions with biological targets, making this compound a promising candidate for enantioselective synthesis or chiral recognition studies.

From an analytical perspective, the compound's structure poses challenges for characterization techniques such as NMR and mass spectrometry due to its high molecular weight and intricate connectivity. However, advancements in analytical chemistry have made it possible to accurately determine its structure and purity using modern instrumentation. For instance, high-resolution mass spectrometry (HRMS) has been instrumental in confirming the molecular formula and identifying impurities in synthetic samples.

In terms of synthesis, this compound likely involves a multi-step process that combines traditional organic reactions with modern protecting group strategies. The introduction of the Fmoc group typically requires careful control over reaction conditions to ensure optimal yields and selectivity. Researchers have explored various methodologies to streamline such syntheses, including microwave-assisted reactions and catalytic processes, which have shown promise in enhancing reaction efficiency.

Looking ahead, the potential applications of CAS No. 2171241-11-3 extend beyond traditional chemistry into emerging fields such as nanotechnology and biotechnology. Its structural features make it a candidate for use in self-assembling materials or as a ligand in metalloorganic frameworks (MOFs). Additionally, its role as an intermediate in peptide synthesis could lead to breakthroughs in drug delivery systems or enzyme engineering.

In conclusion, CAS No. 2171241-11-3 represents a sophisticated molecule with multifaceted applications across diverse scientific disciplines. Its intricate structure and functional groups position it as a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical science.